Cas no 2580223-48-7 (tert-butyl N-1-(aminomethyl)-3-methoxy-3-(trifluoromethyl)cyclobutylcarbamate)

• Product Name: tert-butyl N-1-(aminomethyl)-3-methoxy-3-(trifluoromethyl)cyclobutylcarbamate
• CAS No: 2580223-48-7
• MF: C₁₂H₂₁F₃N₂O₃
• MW: 298.301954030991
• MDL: MFCD33020849
• CID: 5660498
• PubChem ID: 155820413
• Update Time: 2025-06-08

tert-butyl N-1-(aminomethyl)-3-methoxy-3-(trifluoromethyl)cyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2580223-48-7
• EN300-27716240
• Tert-butyl N-[1-(aminomethyl)-3-methoxy-3-(trifluoromethyl)cyclobutyl]carbamate
• tert-butyl N-[(1s,3s)-1-(aminomethyl)-3-methoxy-3-(trifluoromethyl)cyclobutyl]carbamate
• EN300-27698905
• 2567504-63-4
• tert-butyl N-1-(aminomethyl)-3-methoxy-3-(trifluoromethyl)cyclobutylcarbamate

• MDL： MFCD33020849
• Inchi： 1S/C12H21F3N2O3/c1-9(2,3)20-8(18)17-10(7-16)5-11(6-10,19-4)12(13,14)15/h5-7,16H2,1-4H3,(H,17,18)
• InChI Key： MKBDZARXIPJNCS-UHFFFAOYSA-N
• SMILES： FC(C1(CC(CN)(C1)NC(=O)OC(C)(C)C)OC)(F)F

Computed Properties

• Exact Mass: 298.15042702g/mol
• Monoisotopic Mass: 298.15042702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-1-(aminomethyl)-3-methoxy-3-(trifluoromethyl)cyclobutylcarbamate

Introduction to Tert-butyl N-1-(aminomethyl)-3-methoxy-3-(trifluoromethyl)cyclobutylcarbamate (CAS No. 2580223-48-7)

Tert-butyl N-1-(aminomethyl)-3-methoxy-3-(trifluoromethyl)cyclobutylcarbamate, identified by its CAS number 2580223-48-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal chemistry due to their ability to act as intermediates in the synthesis of various bioactive molecules. The structural features of this compound, particularly its cyclobutyl core substituted with a trifluoromethyl group and methoxy groups, contribute to its unique chemical properties and potential biological activities.

The tert-butyl group attached to the carbamate moiety not only enhances the stability of the molecule but also influences its solubility and metabolic pathways. This structural motif is frequently employed in drug design to improve pharmacokinetic profiles, such as reducing rapid metabolism and increasing bioavailability. The presence of the 1-(aminomethyl) side chain introduces a nucleophilic center, which can be further functionalized to explore diverse pharmacological targets. Together, these structural elements make Tert-butyl N-1-(aminomethyl)-3-methoxy-3-(trifluoromethyl)cyclobutylcarbamate a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have suggested that the trifluoromethyl group, a common feature in many bioactive molecules, can enhance binding affinity to biological targets by increasing lipophilicity and electronic effects. In particular, the 3-methoxy substituent may play a role in modulating the electronic properties of the molecule, influencing its interactions with enzymes and receptors. These insights have guided the design of novel derivatives aimed at optimizing therapeutic efficacy.

The synthesis of Tert-butyl N-1-(aminomethyl)-3-methoxy-3-(trifluoromethyl)cyclobutylcarbamate involves multi-step organic transformations, including cycloaddition reactions, nucleophilic substitutions, and protecting group strategies. The cyclobutyl ring itself is a key structural element that imparts rigidity to the molecule, which can be advantageous in terms of binding specificity. The trifluoromethyl group further contributes to this rigidity while also enhancing metabolic stability. These features make it an attractive scaffold for developing drugs that require prolonged half-lives and reduced susceptibility to degradation.

In the context of drug discovery, carbamates have been explored for their potential as kinase inhibitors, protease inhibitors, and other enzyme-targeted therapies. The N-1-(aminomethyl) moiety provides a site for further derivatization, allowing chemists to tailor the compound’s properties for specific biological applications. For instance, modifications at this position could enhance binding interactions with target proteins or improve pharmacokinetic profiles. Such flexibility underscores the importance of Tert-butyl N-1-(aminomethyl)-3-methoxy-3-(trifluoromethyl)cyclobutylcarbamate as a versatile building block in medicinal chemistry.

Recent studies have highlighted the role of fluorinated compounds in enhancing drug potency and selectivity. The trifluoromethyl group in particular has been shown to increase lipophilicity and reduce metabolic clearance, making it a valuable feature in drug design. In combination with other substituents like methoxy, it can fine-tune electronic distributions across the molecule, optimizing interactions with biological targets. These findings align with broader trends in pharmaceutical research, where fluorinated analogs are increasingly being explored for their improved pharmacological properties.

The potential applications of Tert-butyl N-1-(aminomethyl)-3-methoxy-3-(trifluoromethyl)cyclobutylcarbamate extend beyond traditional small-molecule drugs. Its structural framework could be adapted for use in peptidomimetics or other biologically active molecules where similar motifs are desired. Additionally, advances in green chemistry have prompted researchers to develop more sustainable synthetic routes for such compounds, reducing waste and improving yields. These efforts are crucial for ensuring that promising candidates like this one can progress efficiently through preclinical development.

As computational methods continue to evolve, virtual screening techniques are becoming increasingly sophisticated, allowing researchers to rapidly identify promising candidates from large libraries of compounds. Tert-butyl N-1-(aminomethyl)-3-methoxy-3-(trifluoromethyl)cyclobutylcarbamate, with its unique structural features, stands out as a candidate that warrants further exploration through these high-throughput approaches. Such methodologies accelerate the discovery process by narrowing down hits based on predicted binding affinities and physicochemical properties.

The role of carbamates in medicinal chemistry is well-documented, with numerous examples demonstrating their utility as pharmacophores across different therapeutic areas. The combination of structural rigidity provided by the cyclobutyl ring and electronic modulation via substituents like trifluoromethyl and methoxy makes this class of compounds particularly attractive for drug development. As research progresses, it is likely that derivatives of Tert-butyl N-1-(aminomethyl)-3-methoxy-3-(trifluoromethyl)cyclobutylcarbamate will emerge as lead compounds for novel therapeutics.

In conclusion,Tert-butyl N-1-(aminomethyl)-3-methoxy-3-(trifluoromethyl)cyclobutylcarbamate (CAS No. 2580223-48-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its synthesis involves sophisticated organic transformations that highlight its complexity as a molecular entity. The presence of key motifs such as the cyclobutyl core, trifluoromethyl group, and methoxy substituent positions it as a valuable scaffold for further exploration in drug discovery efforts aimed at addressing unmet medical needs.